Cas no 2765299-23-6 (5,6-dihydro-1H-cyclopenta[b]pyrrol-4-one)

• Product Name: 5,6-dihydro-1H-cyclopenta[b]pyrrol-4-one
• CAS No: 2765299-23-6
• MF: C₇H₇NO
• MW: 121.14
• CID: 6801346
• PubChem ID: 20723562
• Update Time: 2025-06-14

5,6-dihydro-1H-cyclopenta[b]pyrrol-4-one Chemical and Physical Properties

Names and Identifiers

• 2765299-23-6
• 5,6-dihydro-1H-cyclopenta[b]pyrrol-4-one
• SCHEMBL24282441
• 5,6-Dihydrocyclopenta[b]pyrrol-4(1H)-one
• F93940

• Inchi： InChI=1S/C7H7NO/c9-7-2-1-6-5(7)3-4-8-6/h3-4,8H,1-2H2
• InChI Key： WFZDLRGXYFNKOQ-UHFFFAOYSA-N
• SMILES： C1CC(=O)C2=C1NC=C2

Computed Properties

• Exact Mass: 121.052763847g/mol
• Monoisotopic Mass: 121.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.9Ų

Additional information on 5,6-dihydro-1H-cyclopenta[b]pyrrol-4-one

Comprehensive Overview of 5,6-dihydro-1H-cyclopenta[b]pyrrol-4-one (CAS No. 2765299-23-6)

The compound 5,6-dihydro-1H-cyclopenta[b]pyrrol-4-one (CAS No. 2765299-23-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a fused cyclopenta[b]pyrrole core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 5,6-dihydro-1H-cyclopenta[b]pyrrol-4-one has surged due to their role in developing small-molecule therapeutics. This compound's pyrrolone moiety is a key scaffold in designing molecules with anti-inflammatory and neuroprotective properties, aligning with current trends in neurodegenerative disease research. Additionally, its cyclopenta-fused ring system offers structural rigidity, enhancing binding affinity in drug-receptor interactions.

The synthesis of 5,6-dihydro-1H-cyclopenta[b]pyrrol-4-one often involves multistep organic reactions, including cyclization and oxidation steps. Optimizing its yield and purity is critical for industrial-scale production, a challenge frequently discussed in process chemistry forums. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring compliance with pharmaceutical-grade standards.

Beyond pharmaceuticals, 5,6-dihydro-1H-cyclopenta[b]pyrrol-4-one is explored in material science for its electronic properties. Its conjugated system suggests potential use in organic semiconductors or photovoltaic materials, addressing the growing interest in sustainable energy solutions. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance.

Frequently asked questions about 5,6-dihydro-1H-cyclopenta[b]pyrrol-4-one include its stability under various conditions, solubility profiles, and commercial availability. Researchers also inquire about its structure-activity relationships (SAR) when derivatized for specific biological targets. These queries reflect the compound's expanding role in high-throughput screening and fragment-based drug design.

In summary, 5,6-dihydro-1H-cyclopenta[b]pyrrol-4-one (CAS No. 2765299-23-6) represents a promising building block in both medicinal chemistry and functional materials. Its adaptability to diverse synthetic pathways and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and industrial applications.